Cas no 54687-67-1 (1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid
• CAS No: 54687-67-1
• MF: C₁₀H₆N₄O₂
• MW: 214.180241107941
• CID: 353922
• PubChem ID: 71364552
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid
• [1,2,4]triazolo[3,4-a]phthalazine-3-carboxylic acid
• 54687-67-1
• DTXSID80788016

• Inchi： 1S/C10H6N4O2/c15-10(16)9-13-12-8-7-4-2-1-3-6(7)5-11-14(8)9/h1-5H,(H,15,16)
• InChI Key： CITZHCLFAFPMMY-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2C3C=CC=CC=3C=NN21)=O

Computed Properties

• Exact Mass: 214.04918
• Monoisotopic Mass: 214.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines